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Compound of Interest

Compound Name: 6-(Benzothiophen-2-YL)-1H-indole

Cat. No.: B1629642 Get Quote

Technical Guide: 6-(Benzothiophen-2-yl)-1H-
indole
For the attention of: Researchers, scientists, and drug development professionals.

This document provides a technical overview of the chemical compound 6-(Benzothiophen-2-
yl)-1H-indole, including its chemical identifiers and a summary of the current landscape of

available information regarding its synthesis and biological importance.

Chemical Identification
Property Value Reference

IUPAC Name
6-(1-benzothiophen-2-yl)-1H-

indole
[1]

CAS Number 885273-41-6 [1][2]

Molecular Formula C16H11NS [2]

Molecular Weight 249.33 g/mol [2]

Overview
6-(Benzothiophen-2-yl)-1H-indole is a heterocyclic compound containing both an indole and

a benzothiophene moiety. These two ring systems are prevalent in a vast number of
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biologically active compounds, suggesting that their combination in a single molecule could be

of interest in medicinal chemistry and drug discovery.[3][4]

Despite the potential interest, a comprehensive review of publicly available scientific literature

and chemical databases reveals a notable lack of in-depth studies specifically focused on 6-
(Benzothiophen-2-yl)-1H-indole. While general synthetic methods for indole and

benzothiophene derivatives are well-documented, specific experimental protocols for the

synthesis of this particular molecule are not readily available. Similarly, there is a scarcity of

published data on its biological activity, including quantitative data from experimental assays or

its involvement in specific signaling pathways.

The following sections provide a general overview of the synthetic strategies and biological

significance of the constituent indole and benzothiophen-2-yl scaffolds, which may inform future

research into 6-(Benzothiophen-2-yl)-1H-indole.

General Synthetic Strategies
The synthesis of molecules containing both indole and benzothiophene rings can be

approached through various established organic chemistry reactions. While a specific protocol

for 6-(Benzothiophen-2-yl)-1H-indole is not detailed in the available literature, the following

general methods are relevant for the formation of these heterocyclic systems.

Indole Synthesis
The indole ring is a key structural motif in many natural products and pharmaceuticals.[5]

Several named reactions are commonly employed for its synthesis:

Fischer Indole Synthesis: This is a widely used method that involves the reaction of a

phenylhydrazine with an aldehyde or ketone in the presence of an acid catalyst.[5]

Pictet-Spengler Reaction: This reaction involves the cyclization of a β-arylethylamine with an

aldehyde or ketone.[5]

Benzothiophene Synthesis
Benzothiophenes are also important structural units in medicinal chemistry.[1] General

synthetic approaches include:
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Base-Catalyzed Cyclization: An efficient, metal-free method for synthesizing benzothiophene

derivatives involves a base-promoted propargyl–allenyl rearrangement followed by

cyclization and allyl migration.[1][2]

A potential synthetic workflow for 6-(Benzothiophen-2-yl)-1H-indole could involve the

coupling of a pre-functionalized indole with a benzothiophene precursor, or the construction of

one heterocycle onto the other. A logical representation of such a generalized synthetic

approach is depicted below.

Indole Precursor

Benzothiophene Precursor

Functionalized
1H-Indole

Coupling Reaction
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Benzothiophene

6-(Benzothiophen-2-yl)-1H-indole

Click to download full resolution via product page

Caption: Generalized synthetic strategy for 6-(Benzothiophen-2-yl)-1H-indole.

Potential Biological Significance
The indole nucleus is a prominent feature in a wide array of biologically active compounds,

exhibiting properties such as anticancer, antimicrobial, antiviral, and anti-inflammatory

activities.[3][4] Similarly, benzothiophene derivatives have been investigated for a range of

therapeutic applications. The combination of these two pharmacophores in 6-(Benzothiophen-
2-yl)-1H-indole suggests a potential for biological activity, though specific studies are needed

to confirm this.

Given the lack of specific data, a hypothetical workflow for investigating the biological activity of

this compound is presented below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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name-and-cas-number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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